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Compound of Interest

Compound Name:
6-(Cyclopropylmethoxy)-2-fluoro-

3-nitropyridine

Cat. No.: B8028071

Get Quote

Executive Summary & Structural Logic
Compound Identity: 6-(Cyclopropylmethoxy)-2-fluoro-3-nitropyridine Molecular Formula: C

H

FN

O

Molecular Weight: 212.18 Da[1]

This molecule represents a "push-pull" pyridine system.[1] The 3-nitro group (strongly electron-

withdrawing) activates the ring, particularly at the C2 and C6 positions, making them

susceptible to nucleophilic aromatic substitution (

). The 2-fluoro substituent is a critical handle for further functionalization (e.g.,

with amines), while the 6-cyclopropylmethoxy group acts as an electron-donating substituent
via resonance, significantly shielding the C5 proton.
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Structural Numbering & Electronic Environment
Position 2 (F): Highly deshielded carbon due to direct attachment to Fluorine and ortho-Nitro

group.[1]

Position 3 (NO

): Strongly deshields the adjacent H4 proton via the anisotropic effect and electron
withdrawal.

Position 6 (O-R): Electron-rich center; the alkoxy group shields the adjacent H5 proton.[1]

Side Chain: The cyclopropylmethoxy moiety provides a distinct aliphatic signature (doublet

for

and high-field multiplets for the ring).[1]

Experimental Protocol: Sample Preparation
To ensure spectral fidelity and minimize solvent effects, the following protocol is recommended.

Solvent Selection[1][2][3]
Primary: Chloroform-

(

, 99.8% D) is the standard solvent. It minimizes H-bonding interactions and provides clear
resolution of the aromatic doublet system.[1]

Secondary: DMSO-

is recommended if the sample contains polar impurities or if rotameric broadening is
observed (though unlikely for this rigid system).[1]

Preparation Steps[1][2][3][4][5][6][7]
Mass: Weigh 5–10 mg of the solid/oil.

Volume: Dissolve in 0.6 mL of
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.

Filtration: Filter through a cotton plug within a glass pipette to remove inorganic salts (e.g.,

,

) often carried over from synthesis.

Reference: Ensure TMS (0.00 ppm) or residual

(7.26 ppm) is present for calibration.

Spectral Data Analysis
H NMR (400 MHz, CDCl )
The proton spectrum is characterized by a distinct AB system on the pyridine ring and a classic

cyclopropylmethyl pattern.
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Position (ppm) Multiplicity (Hz)
Assignment
Logic

H4 8.45 – 8.55 Doublet (dd*)

Deshielded:

Ortho to -NO

.[1] May show

small

coupling (1–2

Hz).

H5 6.90 – 7.00 Doublet

Shielded: Ortho

to -OCH

R (mesomeric

donation).

OCH 4.20 – 4.25 Doublet

Characteristic of

primary alkoxy

adjacent to

cyclopropyl.

CH (Cyclopropyl) 1.25 – 1.35 Multiplet -

Methine proton

of the

cyclopropyl ring.

[1]

CH

(Cyclopropyl)
0.60 – 0.68 Multiplet -

Cis to methine.

[1]

CH

(Cyclopropyl)
0.35 – 0.42 Multiplet -

Trans to

methine.[1]

*Note: H4 often appears as a doublet of doublets (dd) if the long-range coupling to Fluorine (

) is resolved.[1] If unresolved, it appears as a broadened doublet.

C NMR (100 MHz, CDCl )
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The carbon spectrum is dominated by C-F coupling, splitting several signals into doublets.

Carbon (ppm)

Splitting (

)
Assignment

C6 164.5
Doublet (

Hz)

Ipso to Oxygen; Para

to Nitro.[1]

C2 152.0
Doublet (

Hz)

Ipso to Fluorine. Large

coupling constant is

diagnostic.

C4 138.5
Doublet (

Hz)

Aromatic CH; Ortho to

Nitro.

C3 132.0
Doublet (

Hz)
Ipso to Nitro.

C5 108.5
Singlet (or small

)

Aromatic CH;

Shielded by Alkoxy.

OCH 74.0 Singlet
Methylene of side

chain.

CH (Cyclo) 10.0 Singlet Cyclopropyl methine.

CH

(Cyclo)
3.5 Singlet

Cyclopropyl

methylene.

F NMR (376 MHz, CDCl )
Chemical Shift:

to

ppm.[1]
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Pattern: Singlet (broadened by small H-couplings) or clearly resolved doublet if proton

decoupling is not applied.[1]

Diagnostic Value: The presence of a signal in this region confirms the integrity of the C-F

bond, ruling out

side reactions where the fluoride might have been displaced by the alkoxide (which would
result in a loss of the

F signal).

Synthesis & Impurity Profiling
Understanding the synthesis helps identify potential spectral impurities. This compound is

typically synthesized via Regioselective Nucleophilic Aromatic Substitution (

).[2]

Reaction Pathway
Starting Material: 2,6-Difluoro-3-nitropyridine.[1][3] Reagent: Cyclopropylmethanol / Base (e.g.,

NaH or

). Regioselectivity: The nucleophile can attack C2 or C6.

C2 Attack: Yields 2-(cyclopropylmethoxy)-6-fluoro-3-nitropyridine (Isomer A).[1]

C6 Attack: Yields 6-(cyclopropylmethoxy)-2-fluoro-3-nitropyridine (Target).[1]

Note: The C6 position is often favored sterically, despite C2 being more activated by the ortho-

nitro group, especially under thermodynamic control or with bulky nucleophiles.

Distinguishing Isomers by NMR
If the reaction yields a mixture, the isomers can be distinguished by the coupling of the

aromatic protons:

Target (2-F, 6-OR): H4 and H5 are ortho to each other (

Hz).
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Isomer (2-OR, 6-F): The protons would be H4 and H5 (also ortho), but the chemical shifts will

differ. The most reliable distinction is

C NMR:

In the target (2-F), C3 (bearing NO

) has a large

(

Hz) because the Fluorine is directly adjacent (C2).

In the isomer (6-F), C3 (bearing NO

) is remote from the Fluorine (C6), resulting in a much smaller or negligible coupling.

Visualizations
Structural Connectivity & Coupling Map
This diagram illustrates the key scalar couplings (

) that define the NMR spectrum.

Pyridine Core

Side Chain

C2-F
(d, J~240Hz)

C3-NO2
(d, J~25Hz)

1J_CF
C4-H

(~8.5 ppm)
3J_CF C5-H

(~6.9 ppm)
3J_HH (8.5Hz)

C6-O
(d, J~10Hz)

O-CH2
(d, ~4.2 ppm)

Connectivity

Cyclopropyl
(m, 0.3-1.3 ppm)

3J_HH (7Hz)

Click to download full resolution via product page
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Caption: Connectivity map highlighting the diagnostic

coupling constants (Red) and

scalar couplings (Black).

Analytical Workflow

Crude Product

Dissolve in CDCl3
Filter through cotton

Acquire 1H NMR
(Check for d ~8.5 & ~6.9)

Acquire 19F NMR
(Confirm F integrity)

Quality Control Check:
1. Integration Ratio (Aromatic:Alkoxy = 2:2)

2. 19F Signal Presence (-65 ppm)

Click to download full resolution via product page

Caption: Step-by-step analytical workflow for validating the compound structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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